Cas no 2229483-33-2 (3-(pyrimidin-5-yl)methylpiperidin-3-ol)

• Product Name: 3-(pyrimidin-5-yl)methylpiperidin-3-ol
• CAS No: 2229483-33-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6340214
• PubChem ID: 165713399
• Update Time: 2025-06-21

3-(pyrimidin-5-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-5-yl)methylpiperidin-3-ol
• 3-[(pyrimidin-5-yl)methyl]piperidin-3-ol
• EN300-1756512
• 2229483-33-2

• Inchi： 1S/C10H15N3O/c14-10(2-1-3-11-7-10)4-9-5-12-8-13-6-9/h5-6,8,11,14H,1-4,7H2
• InChI Key： LIVKDLWJSYWKCT-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN=CN=C2)CNCCC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58Ų

Additional information on 3-(pyrimidin-5-yl)methylpiperidin-3-ol

Introduction to 3-(pyrimidin-5-yl)methylpiperidin-3-ol (CAS No: 2229483-33-2)

3-(pyrimidin-5-yl)methylpiperidin-3-ol, identified by the chemical abstracts service number 2229483-33-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrimidin-5-yl moiety linked to a piperidine ring with an hydroxyl group at the 3-position, exhibits a structural framework that is highly conducive to interactions with biological targets. The combination of these functional groups makes it a valuable scaffold for developing novel therapeutic agents.

The pyrimidin-5-yl substituent is a common pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological molecules. This feature has been leveraged in the design of various small-molecule inhibitors and activators targeting enzymes and receptors involved in critical biological pathways. In particular, pyrimidine derivatives have shown promise in the development of treatments for diseases such as cancer, inflammation, and infectious disorders.

The piperidine ring, another key component of 3-(pyrimidin-5-yl)methylpiperidin-3-ol, is a privileged structure in drug design due to its favorable pharmacokinetic properties and ability to mimic the conformational flexibility of natural biomolecules. The presence of an hydroxyl group at the 3-position of the piperidine ring further enhances the compound's potential for biological activity by providing an additional site for hydrogen bonding and molecular recognition.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of rational molecular design in optimizing the activity and selectivity of drug candidates. The structural features of 3-(pyrimidin-5-yl)methylpiperidin-3-ol make it an attractive candidate for further investigation in this context. By leveraging high-throughput screening (HTS) and virtual screening techniques, researchers can rapidly identify derivatives with enhanced potency and reduced off-target effects.

One of the most compelling aspects of this compound is its potential application in modulating signaling pathways associated with diseases. For instance, studies have suggested that pyrimidine-based molecules can interact with kinases and other enzymes involved in cell proliferation and survival. The hydroxyl group at the 3-position of the piperidine ring may serve as a critical anchor point for binding to these targets, facilitating the development of novel inhibitors.

In addition to its therapeutic potential, 3-(pyrimidin-5-yl)methylpiperidin-3-ol has been explored as a building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can generate libraries of compounds with diverse biological activities. Such libraries are invaluable tools for drug discovery efforts, enabling researchers to identify lead compounds through phenotypic or target-based screening.

The synthesis of 3-(pyrimidin-5-yl)methylpiperidin-3-ol presents an interesting challenge due to the need to carefully control reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the required carbon-carbon bonds within this molecule.

From a computational perspective, molecular modeling studies have been instrumental in understanding how 3-(pyrimidin-5-yl)methylpiperidin-3-ol interacts with its biological targets. By using techniques such as molecular dynamics simulations and docking studies, researchers can predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights are crucial for guiding medicinal chemistry efforts aimed at optimizing lead compounds into viable drug candidates.

The development of novel therapeutics often involves iterative cycles of synthesis, characterization, and biological testing. 3-(pyrimidin-5-yl)methylpiperidin-3-ol serves as an excellent example of how a single compound can inspire multiple lines of inquiry within a research program. Its structural features provide a foundation for exploring diverse chemical space while maintaining relevance to specific disease targets.

In conclusion, 3-(pyrimidin-5-ylmethylpiperidin)-3iol (CAS No: 2229483 33 2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural attributes offer opportunities for developing novel therapeutic agents with significant clinical implications. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.